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Compound Name: Ethyl thiomorpholin-4-ylacetate

CAS No.: 39981-80-1

Cat. No.: B1294019

Get Quote

Introduction
Ethyl thiomorpholin-4-ylacetate is a heterocyclic compound incorporating a thiomorpholine

ring and an ethyl acetate group. The thiomorpholine scaffold is of significant interest in

medicinal chemistry and drug development, serving as a versatile building block for novel

therapeutic agents.[1] The sulfur atom in the thiomorpholine ring, replacing the oxygen in its

morpholine analogue, increases lipophilicity and can influence the metabolic profile of a drug

candidate.[2] Accurate and comprehensive characterization of Ethyl thiomorpholin-4-
ylacetate is paramount for ensuring its purity, identity, and stability, which are critical

parameters in research, development, and quality control.

This application note provides a detailed guide for the analytical characterization of Ethyl
thiomorpholin-4-ylacetate using a multi-technique approach, including Nuclear Magnetic

Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid

Chromatography (HPLC), and Fourier-Transform Infrared (FT-IR) Spectroscopy. The protocols
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and data interpretation guidelines presented herein are designed for researchers, scientists,

and drug development professionals.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

Both ¹H and ¹³C NMR are crucial for confirming the identity and purity of Ethyl thiomorpholin-
4-ylacetate.

¹H NMR Spectroscopy: Elucidating the Proton
Environment
Principle: ¹H NMR spectroscopy provides information about the number of different types of

protons, their chemical environment, and their proximity to other protons. The chemical shift

(δ), splitting pattern (multiplicity), and integration of the signals are key parameters for structural

assignment.

Expected ¹H NMR Spectrum: Based on the structure of Ethyl thiomorpholin-4-ylacetate, the

following proton signals are anticipated. The predicted chemical shifts are based on the

analysis of similar structures, such as 4-ethylmorpholine and ethyl acetate.[3]

Protons Multiplicity Integration
Expected Chemical
Shift (δ, ppm)

-CH₃ (ethyl) Triplet 3H ~1.2-1.3

-CH₂- (thiomorpholine,

adjacent to S)
Triplet or Multiplet 4H ~2.6-2.8

-CH₂- (thiomorpholine,

adjacent to N)
Triplet or Multiplet 4H ~2.8-3.0

-CH₂- (acetate) Singlet 2H ~3.2-3.4

-O-CH₂- (ethyl) Quartet 2H ~4.1-4.2

Protocol: ¹H NMR Spectroscopy

Sample Preparation:
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Accurately weigh 5-10 mg of Ethyl thiomorpholin-4-ylacetate.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g.,

Chloroform-d, CDCl₃) in a clean, dry NMR tube.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), if

quantitative analysis is required.

Instrument Parameters (for a 400 MHz spectrometer):

Pulse Program: Standard single pulse experiment (e.g., 'zg30').

Number of Scans: 16-32 (adjust as needed for signal-to-noise).

Relaxation Delay (d1): 1-2 seconds.

Acquisition Time: 3-4 seconds.

Spectral Width: 0-12 ppm.

Data Processing and Analysis:

Apply Fourier transformation to the acquired Free Induction Decay (FID).

Phase correct the spectrum.

Calibrate the chemical shift scale to the solvent peak (e.g., CDCl₃ at 7.26 ppm) or TMS at

0 ppm.

Integrate the signals to determine the relative number of protons.

Analyze the chemical shifts and splitting patterns to assign the peaks to the corresponding

protons in the molecule.

Workflow for ¹H NMR Analysis

Caption: Workflow for ¹H NMR analysis of Ethyl thiomorpholin-4-ylacetate.
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¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
Principle: ¹³C NMR spectroscopy provides information about the different carbon environments

in a molecule. The chemical shift of each carbon signal is indicative of its electronic

environment.

Expected ¹³C NMR Spectrum: The anticipated chemical shifts for the carbon atoms in Ethyl
thiomorpholin-4-ylacetate are listed below, based on data for ethyl acetate and related

heterocyclic systems.[4][5][6][7]

Carbon Expected Chemical Shift (δ, ppm)

-CH₃ (ethyl) ~14-15

-CH₂- (thiomorpholine, adjacent to S) ~28-30

-CH₂- (thiomorpholine, adjacent to N) ~53-55

-CH₂- (acetate) ~57-59

-O-CH₂- (ethyl) ~60-62

C=O (ester) ~170-172

Protocol: ¹³C NMR Spectroscopy

Sample Preparation:

Use the same sample prepared for ¹H NMR analysis. A higher concentration (20-50 mg)

may be beneficial for reducing acquisition time.

Instrument Parameters (for a 100 MHz spectrometer):

Pulse Program: Standard proton-decoupled experiment (e.g., 'zgpg30').

Number of Scans: 1024 or more, depending on the sample concentration.

Relaxation Delay (d1): 2 seconds.

Acquisition Time: 1-2 seconds.
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Spectral Width: 0-200 ppm.

Data Processing and Analysis:

Apply Fourier transformation, phase correction, and baseline correction.

Calibrate the spectrum using the solvent signal (e.g., CDCl₃ at 77.16 ppm).

Assign the carbon signals based on their chemical shifts and, if necessary, by performing

additional experiments like DEPT (Distortionless Enhancement by Polarization Transfer) to

determine the number of attached protons.

Mass Spectrometry (MS)
Principle: Mass spectrometry is a powerful analytical technique for determining the molecular

weight and elemental composition of a compound. Fragmentation patterns provide valuable

information about the molecular structure. For Ethyl thiomorpholin-4-ylacetate, Electrospray

Ionization (ESI) is a suitable soft ionization technique.

Expected Mass Spectrum:

Molecular Weight: 189.28 g/mol [8]

Molecular Formula: C₈H₁₅NO₂S[8]

Expected Ion: [M+H]⁺ at m/z 190.0896

Fragmentation Analysis: The fragmentation of the molecular ion can provide structural

confirmation. Common fragmentation pathways for esters and amines can be predicted.

Protocol: ESI-MS

Sample Preparation:

Prepare a dilute solution of Ethyl thiomorpholin-4-ylacetate (e.g., 10-100 µg/mL) in a

suitable solvent such as methanol or acetonitrile.
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A small amount of formic acid (0.1%) can be added to the solvent to promote protonation

and the formation of [M+H]⁺ ions.

Instrument Parameters (for a typical ESI-TOF or ESI-Q-TOF instrument):

Ionization Mode: Positive ion mode.

Capillary Voltage: 3-4 kV.

Drying Gas (N₂) Flow: 8-12 L/min.

Drying Gas Temperature: 300-350 °C.

Mass Range: m/z 50-500.

Data Analysis:

Identify the molecular ion peak ([M+H]⁺).

Determine the accurate mass and use it to confirm the elemental composition.

Analyze the fragmentation pattern to further confirm the structure.

Workflow for Mass Spectrometry Analysis

Caption: Workflow for ESI-MS analysis of Ethyl thiomorpholin-4-ylacetate.

High-Performance Liquid Chromatography (HPLC)
Principle: HPLC is a powerful technique for separating, identifying, and quantifying components

in a mixture. For Ethyl thiomorpholin-4-ylacetate, a reverse-phase HPLC method is suitable

for purity assessment and quantification.

Expected Chromatographic Behavior: Ethyl thiomorpholin-4-ylacetate is a moderately polar

compound and is expected to be well-retained on a C18 column using a mobile phase of

acetonitrile and water.

Protocol: Reverse-Phase HPLC
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Sample Preparation:

Accurately prepare a stock solution of Ethyl thiomorpholin-4-ylacetate in the mobile

phase or a compatible solvent (e.g., acetonitrile/water mixture).

Prepare a series of calibration standards by diluting the stock solution.

Filter all solutions through a 0.45 µm syringe filter before injection.

HPLC Conditions:

Column: C18, 4.6 x 150 mm, 5 µm.

Mobile Phase: Isocratic elution with Acetonitrile:Water (e.g., 60:40 v/v). The exact ratio

may need to be optimized. For MS compatibility, replace any non-volatile buffer with formic

acid.[9]

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Column Temperature: 25 °C.

Detection: UV at 210 nm.

Data Analysis:

Determine the retention time of the main peak corresponding to Ethyl thiomorpholin-4-
ylacetate.

Assess the purity by calculating the peak area percentage of the main peak relative to the

total area of all peaks.

For quantification, generate a calibration curve by plotting the peak area versus the

concentration of the standards.

Workflow for HPLC Analysis
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Caption: Workflow for HPLC analysis of Ethyl thiomorpholin-4-ylacetate.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Principle: FT-IR spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Expected FT-IR Spectrum: The FT-IR spectrum of Ethyl thiomorpholin-4-ylacetate is

expected to show characteristic absorption bands for the ester and amine functional groups.

The predicted wavenumbers are based on data for ethyl acetate and related morpholine

compounds.[1][10][11][12]

Functional Group Vibration
Expected Wavenumber
(cm⁻¹)

C-H (alkane) Stretch 2850-3000

C=O (ester) Stretch ~1735-1750

C-O (ester) Stretch ~1240

C-N (amine) Stretch ~1100-1200

C-S (thioether) Stretch ~600-800

Protocol: FT-IR Spectroscopy

Sample Preparation:

Neat Liquid: Place a drop of the liquid sample between two potassium bromide (KBr) or

sodium chloride (NaCl) plates.

KBr Pellet (for solids): Mix a small amount of the sample with dry KBr powder and press

into a thin, transparent pellet.

Solution: Dissolve the sample in a suitable IR-transparent solvent (e.g., chloroform) and

place in a liquid cell.

Instrument Parameters (for a typical FT-IR spectrometer):
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Scan Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Data Analysis:

Identify the characteristic absorption bands and assign them to the corresponding

functional groups.

Compare the obtained spectrum with reference spectra of similar compounds to confirm

the identity.

Conclusion
The combination of NMR, MS, HPLC, and FT-IR provides a robust and comprehensive

approach for the characterization of Ethyl thiomorpholin-4-ylacetate. The methodologies and

expected outcomes detailed in this application note serve as a valuable resource for ensuring

the quality and integrity of this important chemical entity in research and development settings.

It is imperative to note that while the provided data is based on sound chemical principles and

analogous structures, method validation should be performed for the specific application to

ensure accuracy and precision.
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